MeIQx

Specification

• Description: MeIQx is an imidazoquinoxaline that is 3H-imidazo[4,5-f]quinoxaline substituted at positions 3 and 8 by methyl groups and at position 2 by an amino group. A mutagenic compound found in cooked beef. It has a role as a mutagen, a carcinogenic agent, a genotoxin and a Maillard reaction product. It is an imidazoquinoxaline and an aromatic amine.; 8-Methyl-IQX is a synthetic, pale orange to brown crystalline solid that is soluble in dimethylsulfoxide and methanol. It is produced in small quantities for research purposes. 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline is formed naturally during the cooking of muscle-derived foods (meat and fish). Levels of this chemical produced in this manner are dependent on cooking temperature, cooking time and method of cooking (direct or indirect). It is one of the most abundant heterocyclic amines in a typical Western diet. 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline has also been detected in processed food flavorings, beer, wine, and cigarette smoke. It is reasonably anticipated to be a human carcinogen. (NCI05); MeIQx (2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline) can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).; See also: Beef (part of); Chum salmon, cooked (has part); Chicken, cooked (part of) ... View More ...
• CAS No.: 77500-04-0
• Molecular Formula: C11H11N5
• Molecular Weight: 213.24 g/mol
• IUPAC Name: 3,8-dimethylimidazo[4,5-f]quinoxalin-2-amine
• Standard InChI: InChI=1S/C11H11N5/c1-6-5-13-7-3-4-8-10(9(7)14-6)15-11(12)16(8)2/h3-5H,1-2H3,(H2,12,15)
• Standard InChI Key: DVCCCQNKIYNAKB-UHFFFAOYSA-N
• SMILES: CC1=CN=C2C=CC3=C(C2=N1)N=C(N3C)N
• Canonical SMILES: CC1=CN=C2C=CC3=C(C2=N1)N=C(N3C)N
• Melting Point: 295 - 300 °C